Cas no 25828-06-2 (1-(5-amino-1H-tetrazol-1-yl)acetone)

• Product Name: 1-(5-amino-1H-tetrazol-1-yl)acetone
• CAS No: 25828-06-2
• MF: C₄H₇N₅O
• MW: 141.131279230118
• MDL: MFCD08691648
• CID: 242358
• PubChem ID: 14617249
• Update Time: 2025-04-19

1-(5-amino-1H-tetrazol-1-yl)acetone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(5-amino-1H-tetrazol-1-yl)-
• 1-(5-amino-1H-tetrazol-1-yl)acetone(SALTDATA: FREE)
• 1-acetonyl-5-aminotetrazole
• 1-(5-aminotetrazol-1-yl)propan-2-one
• 25828-06-2
• 1-(5-amino-1H-1,2,3,4-tetrazol-1-yl)propan-2-one
• 1-(5-amino-1H-tetrazol-1-yl)acetone
• SCHEMBL1286666
• MFCD08691648
• AKOS006280316
• BS-37578
• 2-Propanone,1-(5-amino-1H-tetrazol-1-yl)-(8CI,9CI)

• MDL： MFCD08691648
• Inchi： 1S/C4H7N5O/c1-3(10)2-9-4(5)6-7-8-9/h2H2,1H3,(H2,5,6,8)
• InChI Key： QVEHLATVHQUESH-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C(N)=NN=N1

Computed Properties

• Exact Mass: 141.06500
• Monoisotopic Mass: 141.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.634
• Boiling Point: 348.816°C at 760 mmHg
• Flash Point: 164.758°C
• Refractive Index: 1.72
• PSA: 86.69000
• LogP: -0.57450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles